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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B073631

For Researchers, Scientists, and Drug Development Professionals

N-Chloroacetyl-DL-alanine is a derivative of the amino acid alanine, serving as a valuable
intermediate and building block in synthetic organic chemistry.[1][2] Its utility is primarily
centered on the synthesis of peptides and other modified amino acid structures, which are
crucial in the development of new pharmaceutical compounds.[3] The presence of the
chloroacetyl group provides a reactive site for selective chemical modifications, enabling the
construction of complex molecules.[3] This guide provides a comprehensive overview of its
physicochemical properties, detailed experimental protocols for its synthesis and analysis, and
its role in biochemical research.

Core Physicochemical Properties

The fundamental properties of N-Chloroacetyl-DL-alanine are summarized below. This data is
essential for its handling, characterization, and application in experimental settings.
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Property Value Source
CAS Number 1190-32-5 [1112114]
Molecular Formula CsHsCINOs3 [11[2][5]
Molecular Weight 165.57 g/mol [11[2][5]
Melting Point 125 °C [2][5][6]
Boiling Point (Predicted) 401.5 £ 30.0 °C [2][5]
Density (Predicted) 1.341 + 0.06 g/cm?3 [2][5]
pKa (Predicted) 3.26 £0.10 [2][5]
Appearance White to almost white powder 1]

or crystal

Water Solubility

Almost transparent

[2][5]

Purity

>098.0% (T)

[4][6]

Experimental Protocols

Synthesis of N-Chloroacetyl-DL-alanine

The synthesis of N-Chloroacetyl-DL-alanine is typically achieved through the acylation of DL-

alanine with chloroacetyl chloride. This reaction, a standard method for forming amide bonds,

must be performed under controlled conditions to ensure high yield and purity. The following

protocol is based on established chemical principles for N-acylation of amino acids.

Materials:

DL-alanine

Chloroacetyl chloride

Dichloroethane (or a similar inert solvent)

50% aqueous sodium hydroxide (NaOH)
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» Saturated salt solution (brine)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e |ce bath

Procedure:

e Reaction Setup: In a round-bottom flask, prepare a rapidly stirred mixture of DL-alanine (1.0
equivalent) and 50% aqueous sodium hydroxide (2.0 equivalents) in dichloroethane. Cool
the mixture to 0°-5°C using an ice bath.

» Addition of Acylating Agent: Prepare a solution of chloroacetyl chloride (1.0 equivalent) in
dichloroethane. Add this solution dropwise to the cooled, stirring mixture in the flask.
Maintain the temperature between 0°-5°C throughout the addition.

e Reaction Progression: After the addition is complete, allow the mixture to slowly warm to
room temperature. Let the reaction proceed for approximately 3 hours with continued stirring.

o Work-up and Isolation: Transfer the reaction mixture to a separatory funnel. Wash the
organic layer with a saturated salt solution to remove inorganic impurities.

e Drying and Evaporation: Separate the organic layer and dry it over anhydrous magnesium
sulfate. Filter off the drying agent.

e Product Recovery: Remove the solvent (dichloroethane) from the filtrate under reduced
pressure (e.g., using a rotary evaporator) to yield the crude N-Chloroacetyl-DL-alanine
product. The product is typically a solid.[7]

Purification:
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e The crude product can be further purified by recrystallization from an appropriate solvent
system, such as ethyl acetate/hexane, to obtain a crystalline solid of high purity.
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Caption: Workflow for the synthesis of N-Chloroacetyl-DL-alanine.

Analytical Characterization

To confirm the identity, structure, and purity of the synthesized N-Chloroacetyl-DL-alanine,
several analytical techniques are employed.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Purpose: To elucidate the molecular structure by observing the magnetic properties of atomic

nuclei.

e Protocol:
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o Dissolve a small sample (5-10 mg) of the purified product in a suitable deuterated solvent
(e.g., DMSO-ds or D20).

o Transfer the solution to an NMR tube.
o Acquire *H NMR and 3C NMR spectra using a standard NMR spectrometer.

o Expected 'H NMR Signals: Protons on the alanine methyl group, the alpha-carbon, the
amide, and the chloroacetyl methylene group.

o Expected 13C NMR Signals: Carbons corresponding to the carboxyl, amide carbonyl,
alpha-carbon, methyl group, and the chloroacetyl methylene group.

o The chemical shifts, integration, and coupling patterns of the observed signals are
compared with expected values to confirm the structure.[7][8]

2. Infrared (IR) Spectroscopy:
e Purpose: To identify the functional groups present in the molecule.
e Protocol:

o Prepare a sample of the solid product, typically as a KBr pellet or using an Attenuated
Total Reflectance (ATR) accessory.

o Acquire the IR spectrum over the range of 4000-400 cm™1,
o Expected Characteristic Peaks:

» ~3300 cm~1! (N-H stretch of the amide)

» ~1720 cm~1 (C=0 stretch of the carboxylic acid)

» ~1650 cm~1 (C=0 stretch of the amide, Amide | band)

= ~700-800 cm~1 (C-Cl stretch)
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o The presence of these characteristic absorption bands confirms the key functional groups
in N-Chloroacetyl-DL-alanine.[7]
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Caption: Workflow for the analytical characterization of the final product.

Applications and Mechanism of Action

N-Chloroacetyl-DL-alanine is primarily recognized as an amino acid derivative used in
synthetic chemistry.[1]

o Peptide Synthesis: Its principal application is as an intermediate in the synthesis of more
complex peptides and amino acid derivatives.[3] The chloroacetyl group can serve as a
protecting group for the N-terminus or as a reactive handle for further chemical elaboration.

o Enzyme Studies: Chloroacetylated amino acids can act as affinity labels or irreversible
inhibitors for certain enzymes, allowing researchers to study enzyme mechanisms and active
site structures.[3] For instance, related compounds like 3-chloro-L-alanine have been shown
to inactivate enzymes such as alanine racemase, highlighting the potential for chloro-
derivatives to interact with biological targets.[9]
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Safety and Handling

Based on available safety data, N-Chloroacetyl-DL-alanine is classified as an irritant.
e GHS Pictogram: GHSO07 (Exclamation Mark)[2][6]
 Signal Word: Warning[2][6]
e Hazard Statements:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

 Precautionary Statements:

o

P264: Wash hands thoroughly after handling.[2]

o

P280: Wear protective gloves/eye protection/face protection.[2]

[¢]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

[¢]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

It should be handled in a well-ventilated area using appropriate personal protective equipment
(PPE), including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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